Cas no 61176-67-8 (α-D-Allopyranose, 2,3-anhydro-)

• Product Name: α-D-Allopyranose, 2,3-anhydro-
• CAS No: 61176-67-8
• MF: C₆H₁₀O₅
• MW: 162.141g/mol
• CID: 1627727
• PubChem ID: 191595
• Update Time: 2024-03-01

α-D-Allopyranose, 2,3-anhydro- Chemical and Physical Properties

Names and Identifiers

• 2,3-anhydro-alpha-D-allopyranose
• alpha-D-Allopyranose, 2,3-anhydro-
• α-D-Allopyranose, 2,3-anhydro-

• Inchi： 1S/C6H10O5/c7-1-2-3(8)4-5(11-4)6(9)10-2/h2-9H,1H2
• InChI Key： JFSZLSORLAZHKQ-UHFFFAOYSA-N
• SMILES： C(O)C1OC(O)C2OC2C1O

Computed Properties

• Exact Mass: 162.053
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.623
• Boiling Point: 443.8°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes